Cas no 735269-83-7 (cis-3-(2,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: cis-3-(2,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 735269-83-7
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 878584
• PubChem ID: 24722463
• Update Time: 2025-10-28

cis-3-(2,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• cis-3-(2,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid
• AKOS016017406
• (1R,3S)-3-(2,4-dimethylbenzoyl)cyclohexane-1-carboxylic acid
• CIS-3-(2,4-DIMETHYLBENZOYL)CYCLOHEXANE-1-CARBOXYLICACID
• 735269-83-7
• MFCD01319755

• MDL： MFCD01319755
• Inchi： 1S/C16H20O3/c1-10-6-7-14(11(2)8-10)15(17)12-4-3-5-13(9-12)16(18)19/h6-8,12-13H,3-5,9H2,1-2H3,(H,18,19)/t12-,13+/m0/s1
• InChI Key： HLTVLHNGJQWHMI-QWHCGFSZSA-N
• SMILES： O=C(C1C=CC(C)=CC=1C)[C@H]1CCC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 260.14100
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.37710

Additional information on cis-3-(2,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid

Introduction to cis-3-(2,4-Dimethylbenzoyl)cyclohexane-1-carboxylic Acid (CAS No. 735269-83-7)

cis-3-(2,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid (CAS No. 735269-83-7) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structural features, which include a cyclohexane ring and a substituted benzoyl group. The cis configuration of the compound adds to its complexity and potential utility in specific chemical reactions and biological processes.

The cis-3-(2,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid is synthesized through a series of well-defined chemical reactions, typically involving the condensation of a cyclohexanecarboxylic acid derivative with a substituted benzoyl chloride. The synthesis process is highly controlled to ensure the formation of the desired cis isomer, which can be challenging due to the potential for trans isomer formation. Recent advancements in catalytic methods and reaction conditions have significantly improved the yield and purity of the cis isomer, making it more accessible for research and industrial applications.

In the realm of pharmaceutical research, cis-3-(2,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid has shown promise as a potential lead compound for the development of new drugs. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For instance, studies have demonstrated that this compound can modulate the activity of certain enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders.

Moreover, cis-3-(2,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cells. These findings suggest that the compound could be useful in the development of anti-inflammatory drugs for conditions such as arthritis and other inflammatory diseases.

In addition to its pharmaceutical applications, cis-3-(2,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid has also found use in materials science. Its rigid molecular structure and high thermal stability make it suitable for the synthesis of advanced polymers and coatings. Recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical properties and resistance to environmental factors such as UV radiation and chemical degradation.

The safety profile of cis-3-(2,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid is an important consideration for its practical applications. Toxicological studies have indicated that the compound exhibits low toxicity at relevant concentrations, making it suitable for use in both pharmaceutical and industrial settings. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

Recent advancements in analytical techniques have also contributed to a better understanding of cis-3-(2,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the molecular structure and confirming the purity of synthesized samples. These techniques are essential for quality control in both research and industrial settings.

In conclusion, cis-3-(2,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid (CAS No. 735269-83-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, cis-3-(2,4-Dimethylbenzoyl)cyclohexane-1-carboxylic acid is poised to play a significant role in advancing scientific knowledge and technological innovation.